N-Benzyl-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide

• IUPAC Name: N-benzyl-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-16-6-5-11-21-19(16)25-15-18-9-12-23(13-10-18)20(24)22-14-17-7-3-2-4-8-17/h2-8,11,18H,9-10,12-15H2,1H3,(H,22,24)
• InChI Key: QBFMBJWGRUJFIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

“N-Benzyl-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The compound also has a benzyl group and a carboxamide group attached to the piperidine ring, and a 3-methylpyridin-2-yl group attached through an oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the attachment of the benzyl group, and the formation of the carboxamide group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperidine ring, for example, is a six-membered ring with one nitrogen atom and five carbon atoms. The benzyl group is a phenyl group attached to a methylene group, and the carboxamide group consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its molecular structure and the nature of its functional groups. For example, compounds with a carboxamide group are often polar and may form hydrogen bonds.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs that contain a piperidine ring, for example, act on the central nervous system.

Future Directions

The future directions for a compound like this could be very broad and would depend on its intended use. If it’s being developed as a drug, for example, future research might focus on things like improving its efficacy, reducing its side effects, or finding new applications for it.